Cas no 1232838-02-6 ([3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine)

[3-(4-tert-Butylphenyl)-1H-pyrazol-5-yl]methanamine is a pyrazole-based amine compound featuring a tert-butylphenyl substituent, which enhances its steric and electronic properties. This structure lends itself to applications in medicinal chemistry and materials science, where its stability and functional group reactivity are advantageous. The primary amine moiety allows for further derivatization, making it a versatile intermediate in synthetic pathways. Its rigid aromatic core contributes to improved binding affinity in ligand design, while the tert-butyl group may enhance solubility and metabolic stability. The compound is suitable for research in drug discovery, particularly as a scaffold for kinase inhibitors or other biologically active molecules. Handling requires standard precautions for amine-containing compounds.
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine structure
1232838-02-6 structure
Product Name:[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine
CAS No:1232838-02-6
MF:C14H19N3
MW:229.320762872696
CID:5295516
Update Time:2025-05-26

[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • [5-(4-tert-butylphenyl)-1H-pyrazol-3-yl]methanamine
    • [3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine
    • 1-[5-(4-tert-butylphenyl)-1H-pyrazol-3-yl]methana mine
    • Inchi: 1S/C14H19N3/c1-14(2,3)11-6-4-10(5-7-11)13-8-12(9-15)16-17-13/h4-8H,9,15H2,1-3H3,(H,16,17)
    • InChI Key: DEIROMCSJBBRSH-UHFFFAOYSA-N
    • SMILES: N1C(CN)=CC(C2C=CC(=CC=2)C(C)(C)C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 238
  • XLogP3: 2.4
  • Topological Polar Surface Area: 54.7

[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-768036-0.05g
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine
1232838-02-6 95%
0.05g
$168.0 2023-06-06
Enamine
EN300-768036-0.1g
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine
1232838-02-6 95%
0.1g
$252.0 2023-06-06
Enamine
EN300-768036-0.25g
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine
1232838-02-6 95%
0.25g
$361.0 2023-06-06
Enamine
EN300-768036-0.5g
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine
1232838-02-6 95%
0.5g
$569.0 2023-06-06
Enamine
EN300-768036-1.0g
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine
1232838-02-6 95%
1g
$728.0 2023-06-06
Enamine
EN300-768036-2.5g
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine
1232838-02-6 95%
2.5g
$1428.0 2023-06-06
Enamine
EN300-768036-5.0g
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine
1232838-02-6 95%
5g
$2110.0 2023-06-06
Enamine
EN300-768036-10.0g
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine
1232838-02-6 95%
10g
$3131.0 2023-06-06
Aaron
AR02923E-50mg
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine
1232838-02-6 95%
50mg
$256.00 2023-12-16
Aaron
AR02923E-100mg
[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine
1232838-02-6 95%
100mg
$372.00 2023-12-16

Additional information on [3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine

Professional Introduction to [3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine (CAS No: 1232838-02-6)

[3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine is a significant compound in the field of pharmaceutical chemistry, known for its unique structural properties and potential applications in drug development. This compound, identified by the CAS number 1232838-02-6, has garnered attention due to its role as a key intermediate in synthesizing various biologically active molecules. The presence of a pyrazole core and a tert-butylphenyl substituent makes it a versatile building block for medicinal chemists exploring novel therapeutic agents.

The< strong>pyrazole scaffold is particularly noteworthy in medicinal chemistry due to its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a< strong>tert-butylphenyl group at the 4-position of the pyrazole ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further pharmacological investigation.

In recent years, there has been a surge in research focusing on developing small-molecule inhibitors targeting specific enzymatic pathways involved in cancer progression. [3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine has been identified as a promising lead compound in this context. Studies have demonstrated its ability to interact with various kinases and enzymes, potentially modulating critical signaling pathways. For instance, preliminary in vitro assays suggest that this compound may inhibit the activity of Janus kinases (JAKs), which are implicated in autoimmune diseases and certain types of cancer.

The< strong>tert-butyl substituent plays a crucial role in determining the pharmacokinetic profile of [3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine. This group not only increases the molecular weight but also enhances binding affinity to biological targets. Additionally, it provides steric hindrance, which can prevent unwanted interactions with off-target proteins. These properties make it an ideal candidate for structure-based drug design, where optimizing binding interactions is paramount.

Advances in computational chemistry have further accelerated the development of novel derivatives of [3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine. Molecular docking studies have been conducted to predict binding modes and affinity for various biological targets. These simulations have guided the synthesis of more potent analogs with improved pharmacological profiles. For example, modifications at the 5-position of the pyrazole ring have led to compounds with enhanced selectivity and reduced toxicity.

The synthesis of [3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine involves multi-step organic reactions, typically starting from commercially available precursors such as 4-tert-butylaniline and 5-bromopyrazole. The reaction sequence often includes condensation reactions followed by functional group transformations to introduce the amine moiety at the appropriate position. Recent improvements in synthetic methodologies have enabled higher yields and purities, facilitating further downstream applications.

In conclusion, [3-(4-tert-butylphenyl)-1H-pyrazol-5-yl]methanamine (CAS No: 1232838-02-6) represents a valuable asset in pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for developing new therapeutic agents. Ongoing studies continue to explore its pharmacological properties and applications in treating various diseases, particularly cancer and inflammatory disorders. As research progresses, this compound is expected to play an increasingly significant role in drug discovery and development.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD